1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine

• Molecular Formula: C16H24N2O3S
• Molecular Weight: 324.4 g/mol
• IUPAC Name: 1-(4-methoxyphenyl)sulfonyl-4-pyrrolidin-1-ylpiperidine
• InChI: InChI=1S/C16H24N2O3S/c1-21-15-4-6-16(7-5-15)22(19,20)18-12-8-14(9-13-18)17-10-2-3-11-17/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: AVKBIHOERYAKPW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)N3CCCC3
• solubility: 46.7 [ug/mL]

Description

1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine, also known as PPSMP, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. PPSMP is a potent and selective inhibitor of the transient receptor potential melastatin 7 (TRPM7) ion channel, which plays a crucial role in various physiological processes.

Scientific Research Applications

1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has been extensively studied for its potential therapeutic applications in various diseases, including cancer, cardiovascular diseases, and neurological disorders. The inhibition of TRPM7 by 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has been shown to reduce cell proliferation and induce apoptosis in cancer cells. Furthermore, 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has been found to protect against ischemic injury in the heart and brain by reducing calcium influx and oxidative stress. In addition, 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has been shown to improve motor function and reduce neuroinflammation in animal models of Parkinson's disease.

Mechanism of Action

TRPM7 is a non-selective cation channel that is expressed in various tissues, including the heart, brain, and immune cells. TRPM7 plays a crucial role in regulating cellular functions such as proliferation, differentiation, and apoptosis. 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine inhibits TRPM7 by binding to the channel's pore-forming domain, thereby preventing the influx of calcium ions and regulating downstream signaling pathways.
Biochemical and Physiological Effects
The inhibition of TRPM7 by 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has been shown to have various biochemical and physiological effects. 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine reduces cell proliferation and induces apoptosis in cancer cells by regulating the expression of pro-apoptotic and anti-apoptotic genes. In addition, 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine reduces oxidative stress and improves mitochondrial function in ischemic tissues. 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine also reduces neuroinflammation and improves motor function in animal models of Parkinson's disease.

Advantages and Limitations for Lab Experiments

1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has several advantages for lab experiments, including its high potency and selectivity for TRPM7. 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine is also relatively stable and can be easily synthesized using a two-step process. However, 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine has some limitations, including its poor solubility in aqueous solutions and potential off-target effects on other ion channels.

Future Directions

There are several future directions for the research on 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine. One potential application is the development of 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine-based therapies for cancer and neurological disorders. Further studies are needed to determine the optimal dosage and administration route for 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine in these diseases. In addition, the development of more potent and selective TRPM7 inhibitors could lead to the discovery of new therapeutic targets for various diseases. Finally, the investigation of the off-target effects of 1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine on other ion channels could provide insights into the physiological roles of TRPM7 in different tissues.

Synthesis Methods

1-[(4-Methoxyphenyl)sulfonyl]-4-(pyrrolidin-1-yl)piperidine can be synthesized using a two-step process involving the reaction of 4-methoxybenzenesulfonyl chloride with 4-pyrrolidin-1-ylpiperidine in the presence of a base, followed by the reduction of the resulting sulfonyl derivative with sodium borohydride. The final product is obtained after purification by column chromatography.